Cas no 29947-23-7 (Propanedinitrile,2-[[4-[(4-oxo-3-phenyl-2-thioxo-5-thiazolidinylidene)methyl]phenyl]methylene]-)

• Product name: Propanedinitrile,2-[[4-[(4-oxo-3-phenyl-2-thioxo-5-thiazolidinylidene)methyl]phenyl]methylene]-
• CAS No: 29947-23-7
• MF: C₂₀H₁₁N₃OS₂
• MW: 373.45084
• CID: 279848
• PubChem ID: 6378321

Propanedinitrile,2-[[4-[(4-oxo-3-phenyl-2-thioxo-5-thiazolidinylidene)methyl]phenyl]methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[[4-[(4-oxo-3-phenyl-2-thioxo-5-thiazolidinylidene)methyl]phenyl]methylene]-
• 2-[[4-[(E)-(4-oxo-3-phenyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenyl]methylidene]propanedinitrile
• DTXSID30422958
• NSC409003
• NSC-409003
• AC1O45XY
• 29947-23-7

• Inchi： InChI=1S/C20H11N3OS2/c21-12-16(13-22)10-14-6-8-15(9-7-14)11-18-19(24)23(20(25)26-18)17-4-2-1-3-5-17/h1-11H/b18-11+
• InChI Key： TVLBMOMMVNQWAZ-WOJGMQOQSA-N
• SMILES： N#C/C(=C/C1=CC=C(/C=C2/SC(=S)N(C3=CC=CC=C3)C/2=O)C=C1)/C#N

Computed Properties

• Exact Mass: 373.03453
• Monoisotopic Mass: 373.034353
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 125
• XLogP3: 4.6

Experimental Properties

• Density: 1.44
• Boiling Point: 586.1°Cat760mmHg
• Flash Point: 308.3°C
• Refractive Index: 1.748
• PSA: 67.89
• LogP: 4.58796